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The following table consolidates the available quantitative data for 2-butoxyethyl oleate (CAS 109-39-7).

Property

Value

CAS Number

Molecular Formula

Molecular Weight

Density

Boiling Point

Flash Point

Vapor Pressure

Index of Refraction

LogP

HS Code

109-39-7 [1] [2] [3]

C24H460s3 [1] [2] [3]

382.62 g/mol [1] [2] [3]

0.893 g/cm? [1] [2] [3]

462.5 °C at 760 mmHg [1] [2] [3]

168.5 °C [1] [2] [3]

9.81E-09 mmHg at 25°C [1]

n20/D 1.455 (lit.) [1]

7.38[1][3]

2916150000 [1]
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Potential Applications & Handling Considerations

While direct references to pharmaceutical use are absent, the compound's properties suggest potential

applications and critical handling considerations for researchers.

¢ Potential Solvent Applications: 2-Butoxyethyl oleate is an ester of oleic acid and 2-butoxyethanol.
Its high molecular weight and significant LogP value of 7.38 indicate it is an extremely lipophilic (oil-
loving) solvent [1] [3]. This makes it a potential candidate for dissolving very non-polar compounds
and could be relevant in formulating slow-release matrices or topical drug delivery systems where
lipid solubility is desired.

¢ Synonyms and Commercial Context: The compound is known under several other names, which
can be useful for literature searches. These include Butyl Cellosolve Oleate, Ethylene Glycol
Monobutyl Ether Oleate, Kesscoflex BCO, and Plasthall 325 [3] [4]. The presence of trade names
like Plasthall 325 suggests its industrial use may be as a plasticizer or softening agent in polymers
[3] [4].

¢ Critical Safety Notes: A major research gap is the lack of a published Safety Data Sheet (MSDS) for
this specific compound [1]. However, its high boiling and flash points classify it as a combustible
liquid [1] [2] [3]. The parent compound, 2-butoxyethanol, is known to cause hemolysis (red blood cell
destruction) in animals [5]. Until specific toxicological data for 2-butoxyethyl oleate is obtained,
it must be handled with extreme caution, using appropriate personal protective equipment (PPE)
and under a well-ventilated fume hood.

Recommended Protocol for Preliminary Solvent
Evaluation

Given the lack of direct data, the following protocol outlines a systematic approach to evaluate 2-

butoxyethyl oleate for a specific research application.
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Objective

To determine the suitability of 2-butoxyethyl oleate as a solvent or excipient for a specific active

pharmaceutical ingredient (API) or formulation.

Materials

¢ 2-Butoxyethyl oleate (reference suppliers from [2] [3])
e Target API(s) and other excipients
e Standard solvents for comparison
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e Analytical equipment (HPLC, UV-Vis, etc.)

Methodology

¢ Solubility Analysis: Prepare saturated solutions of the target API in 2-butoxyethyl oleate and
control solvents. Agitate for 24 hours at controlled temperature (e.g., 25°C and 37°C). Filter and
quantify the dissolved API using a validated analytical method (e.g., HPLC-UV) to determine
saturation solubility.

e Compatibility Testing: Create binary mixtures of the API and 2-butoxyethyl oleate at relevant
ratios. Seal the mixtures in vials and store them at accelerated stability conditions (e.g., 40°C + 2°C/
75% * 5% RH). Withdraw samples at predetermined intervals (e.g., 0, 1, 2, 4 weeks) and analyze for
any changes in appearance, assay/potency, and formation of degradation products.

¢ For Cell-based Studies: If the solvent is intended for in vitro work, its effect on cell viability must be
tested. Prepare a stock solution in culture medium (using a solubilizing agent like DMSO if necessary)
and perform a dose-response cytotoxicity assay (e.g., MTT assay) on relevant cell lines.

A Path Forward for Your Research

The information available on 2-butoxyethyl oleate is currently insufficient for direct application in drug

development. To proceed, you may need to:

e Contact Suppliers Directly: Reach out to the chemical suppliers listed in the search results to
inquire about unpublished data, technical data sheets, or sample availability for your own testing [2]
[3].

¢ Explore Analogous Compounds: Consider solvents with better-established safety profiles and
similar properties (e.g., other long-chain esters like ethyl oleate or isopropyl myristate) as potential
alternatives.

e Conduct Foundational Research: The lack of data presents a research opportunity. Your work could
help establish the basic safety and application protocols for this compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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